Cas no 903320-46-7 (N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• CAS No: 903320-46-7
• MF: C₁₂H₉F₃N₄O₃S₂
• MW: 378.350069761276
• CID: 5986445
• PubChem ID: 71779347
• Update Time: 2025-10-31

N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• Benzamide, N-[5-[[2-(hydroxyamino)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3-(trifluoromethyl)-
• N-[5-[2-(hydroxyamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-(trifluoromethyl)benzamide
• AKOS024653383
• 903320-46-7
• N-(5-{[(hydroxycarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• N-(5-((2-(hydroxyamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• F2502-0033

• Inchi： 1S/C12H9F3N4O3S2/c13-12(14,15)7-3-1-2-6(4-7)9(21)16-10-17-18-11(24-10)23-5-8(20)19-22/h1-4,22H,5H2,(H,19,20)(H,16,17,21)
• InChI Key： YDRBQAOHXMWERW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NO)=O)S1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 378.00681700g/mol
• Monoisotopic Mass: 378.00681700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• pka: 7.25±0.50(Predicted)

Additional information on N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide

Professional Introduction to N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide (CAS No. 903320-46-7)

N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 903320-46-7, represents a pinnacle of structural complexity and functional diversity, making it a subject of intense research interest. The molecular architecture of this compound incorporates multiple pharmacophoric elements that contribute to its potential therapeutic applications.

The core structure of N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide is built around a thiadiazole ring system, which is well-documented for its role in modulating biological pathways. Thiadiazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the (hydroxycarbamoyl)methylsulfanyl group in the 5-position of the thiadiazole ring introduces additional functional diversity, enabling interactions with biological targets that may not be accessible to simpler derivatives.

The benzamide moiety at the 3-position of the molecule further enhances its pharmacological potential. Benzamides are known for their ability to act as protease inhibitors, which has led to their extensive use in the development of drugs targeting diseases such as cancer and inflammation. The trifluoromethyl group attached to the benzene ring is another key pharmacophore that influences the electronic properties and metabolic stability of the compound. This group can enhance binding affinity and improve pharmacokinetic profiles, making it a common feature in drug candidates.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide to various biological targets with high accuracy. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer progression and inflammation. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase-2 (COX-2), an enzyme known for its role in pain and inflammation.

In vitro experiments have begun to validate these computational predictions. Initial screening assays have shown that N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide exhibits inhibitory activity against COX-2 at concentrations comparable to those of existing nonsteroidal anti-inflammatory drugs (NSAIDs). This finding is particularly promising given the widespread use of NSAIDs for managing pain and inflammation.

The structural features of this compound also make it an attractive candidate for further derivatization. By modifying the substituents on the thiadiazole or benzamide moieties, researchers can fine-tune its biological activity and pharmacokinetic properties. For example, replacing the hydroxycarbamoyl group with other functional groups may alter its solubility or metabolic stability, potentially improving its bioavailability.

One area of particular interest is the potential application of N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide in oncology research. Thiadiazole derivatives have shown promise as antitumor agents due to their ability to disrupt key signaling pathways involved in cancer cell growth and survival. The trifluoromethyl group further enhances this potential by increasing lipophilicity and improving cell membrane penetration.

Current research is focused on understanding the mechanisms by which this compound exerts its effects on cancer cells. Preliminary data suggest that it may induce apoptosis (programmed cell death) in certain cancer cell lines by inhibiting survival signaling pathways such as PI3K/Akt and MAPK. Additionally, it may also possess chemosensitizing properties, making it useful in combination with existing chemotherapeutic agents.

The synthesis of N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it possible to produce this compound with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired molecular framework efficiently.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. As our understanding of biological pathways continues to grow, compounds like N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide will play an increasingly important role in drug discovery and development.